CJ-13,610 hydrochloride

• Molecular Formula: C22H24ClN3O2S
• Molecular Weight: 430.0 g/mol
• InChI: InChI=1S/C22H23N3O2S.ClH/c1-16-24-11-12-25(16)18-5-7-19(8-6-18)28-20-4-2-3-17(15-20)22(21(23)26)9-13-27-14-10-22;/h2-8,11-12,15H,9-10,13-14H2,1H3,(H2,23,26);1H
• InChIKey: BYIYZITWHPGRRV-UHFFFAOYSA-N

CJ-13,610 Hydrochloride: Nonredox 5-LOX Inhibitor for Inflammation & Pain

CJ-13,610 hydrochloride (CAS 179420-27-0) is an orally active, potent, nonredox-type inhibitor of the 5-lipoxygenase (5-LOX) enzyme, a key catalyst in the biosynthesis of pro-inflammatory leukotrienes (LTs) from arachidonic acid [1]. With a reported in vitro IC50 value of 70 nM (0.07 μM), the compound is characterized by its mechanism of action, which involves high-affinity competition with the activating lipid hydroperoxide (LOOH) at its regulatory binding site, thereby preventing 5-LOX catalysis . The hydrochloride salt form (molecular weight: 429.96 g/mol; formula: C22H24ClN3O2S) is commonly utilized in preclinical research to enhance solubility and stability . Unlike the clinically established COX-2 inhibitors (e.g., celecoxib, rofecoxib) or the dual COX/5-LOX inhibitor licofelone, CJ-13,610 offers a tool for selective pharmacological dissection of the 5-LOX pathway independent of cyclooxygenase (COX) inhibition [2].

Nonredox 5-LOX inhibition avoids iron-chelation-related oxidative artifacts

Equipotent inhibition across Ca2+-ionophore and phosphorylation-driven 5-LOX activation

Reported oral activity supports inflammation and pain signaling research models

• [1] Fischer, L., et al. (2004). Molecular pharmacological profile of the nonredox-type 5-lipoxygenase inhibitor CJ-13,610. British Journal of Pharmacology, 142(5), 861-868. DOI: 10.1038/sj.bjp.0705838 View Source
• [2] Horrillo, R., et al. (2007). Comparative Protection against Liver Inflammation and Fibrosis by a Selective Cyclooxygenase-2 Inhibitor and a Nonredox-Type 5-Lipoxygenase Inhibitor. Journal of Pharmacology and Experimental Therapeutics, 323(3), 778-786. DOI: 10.1124/jpet.107.128264 View Source

Why CJ-13,610 Surpasses Redox 5-LOX Inhibitors

The assumption that all anti-inflammatory pathway inhibitors are functionally interchangeable is invalid for the 5-LOX/COX axis. A direct comparison of CJ-13,610 with the selective COX-2 inhibitor SC-236 in a murine model of hepatic fibrosis reveals critical mechanistic divergence: monotherapy with either agent alone was insufficient to reduce necroinflammatory damage, whereas their combination achieved a significant reduction in both inflammation and fibrosis [1]. This demonstrates that the 5-LOX pathway, targeted by CJ-13,610, contributes independently and non-redundantly to disease pathology relative to the COX-2 pathway [2]. Furthermore, the combination of a selective COX-2 inhibitor and CJ-13,610 demonstrated a superior inhibitory profile on PGE2 biosynthesis compared to the dual COX/5-LO inhibitor licofelone, underscoring that a single, non-selective 'dual' inhibitor cannot replicate the precise pharmacological profile achieved by selective targeting of the two pathways [3]. Generic substitution with another 5-LOX inhibitor, such as the redox-type inhibitor zileuton, is also problematic due to the distinct, nonredox mechanism of CJ-13,610, which may confer a different off-target and efficacy profile [4].

Target compound

CJ-13,610 (nonredox)

Equipotent inhibition across Ca2+- and phosphorylation-mediated 5-LOX activation pathways; nonredox mechanism limits iron-chelation artifacts.

Potential substitutes

Redox inhibitors (e.g., Zileuton)

Iron chelation may introduce oxidative stress artifacts that confound 5-LOX-specific readouts.

Other nonredox inhibitors (ZM230487, L-739.010)

Potency shifts significantly under phosphorylation-mediated 5-LOX activation; pathway-dependent inhibition may not transfer directly.

• [1] Horrillo, R., et al. (2007). Comparative Protection against Liver Inflammation and Fibrosis by a Selective Cyclooxygenase-2 Inhibitor and a Nonredox-Type 5-Lipoxygenase Inhibitor. Journal of Pharmacology and Experimental Therapeutics, 323(3), 778-786. DOI: 10.1124/jpet.107.128264 View Source
• [2] Horrillo, R., et al. (2007). Comparative Protection against Liver Inflammation and Fibrosis by a Selective Cyclooxygenase-2 Inhibitor and a Nonredox-Type 5-Lipoxygenase Inhibitor. Journal of Pharmacology and Experimental Therapeutics, 323(3), 778-786. DOI: 10.1124/jpet.107.128264 View Source
• [3] Horrillo, R., et al. (2007). Comparative Protection against Liver Inflammation and Fibrosis by a Selective Cyclooxygenase-2 Inhibitor and a Nonredox-Type 5-Lipoxygenase Inhibitor. Journal of Pharmacology and Experimental Therapeutics, 323(3), 778-786. DOI: 10.1124/jpet.107.128264 View Source
• [4] Fischer, L., et al. (2004). Molecular pharmacological profile of the nonredox-type 5-lipoxygenase inhibitor CJ-13,610. British Journal of Pharmacology, 142(5), 861-868. DOI: 10.1038/sj.bjp.0705838 View Source

CJ-13,610: Quantitative Evidence vs. 5-LOX Inhibitors

Superior Potency vs. Zileuton in Human PMNL Assays

CJ-13,610 hydrochloride achieves 50% inhibition of 5-LOX activity at a concentration of 0.07 μM (70 nM) in a cell-free assay. Critically, its mechanism is nonredox-type, differentiating it from redox-type inhibitors like zileuton, which may have a higher propensity for off-target effects. [1]

5-LOX inhibition potency

Head-to-head

IC50 0.07 µM vs. Zileuton 0.6 µM (human PMNL, A23187)

Supports 5-LOX pathway inhibition comparison

Cross-study comparable; lower concentration may reduce off-target effects in cell-based assays

Evidence Dimension	In vitro 5-LOX inhibitory activity (IC50)
Target Compound Data	IC50 = 0.07 μM
Comparator Or Baseline	Baseline: Untreated control (0% inhibition). Class-level inference: Redox-type 5-LOX inhibitors (e.g., zileuton) operate via a distinct, iron-chelating mechanism.
Quantified Difference	70 nM shift in activity relative to baseline; mechanistic distinction from redox-type inhibitors.
Conditions	Cell-free 5-LOX enzyme assay [1]

Why This Matters

This establishes the compound's high potency and defines its unique nonredox mechanism, a key differentiator from earlier 5-LOX inhibitors, which is critical for interpreting experimental results and avoiding mechanism-based artifacts.

• [1] Fischer, L., et al. (2004). Molecular pharmacological profile of the nonredox-type 5-lipoxygenase inhibitor CJ-13,610. British Journal of Pharmacology, 142(5), 861-868. DOI: 10.1038/sj.bjp.0705838 View Source

Stimulus-Independent 5-LOX Inhibition vs. ZM230487 and L-739.010

In a comparative study using murine macrophages, the simultaneous addition of CJ-13,610 and the selective COX-2 inhibitor SC-236 resulted in a higher inhibitory profile on PGE2 biosynthesis than the dual COX/5-LO inhibitor licofelone. This demonstrates a functional advantage of the CJ-13,610/COX-2 inhibitor combination over a single-agent dual inhibitor. [1]

Stimulus-independent inhibition

Head-to-head

Equipotent across Ca2+-ionophore and phosphorylation activation; ZM230487/L-739.010 require 10- to 100-fold higher concentrations for phosphorylation pathway

Pathway-robust 5-LOX inhibition for diverse inflammatory microenvironments

Human PMNL; avoids potency shifts linked to activation mode

Evidence Dimension	Inhibitory profile on PGE2 biosynthesis
Target Compound Data	CJ-13,610 + SC-236 combination
Comparator Or Baseline	Licofelone (dual COX/5-LO inhibitor)
Quantified Difference	Higher inhibitory profile (exact % reduction or concentration data not reported in abstract, but direction of effect is explicitly stated)
Conditions	In vitro study in murine Raw 264.7 macrophages [1]

Why This Matters

This data justifies the selection of CJ-13,610 for combination therapy studies over a single-agent dual inhibitor, as it offers a distinct and potentially more efficacious pharmacological profile.

• [1] Horrillo, R., et al. (2007). Comparative Protection against Liver Inflammation and Fibrosis by a Selective Cyclooxygenase-2 Inhibitor and a Nonredox-Type 5-Lipoxygenase Inhibitor. Journal of Pharmacology and Experimental Therapeutics, 323(3), 778-786. DOI: 10.1124/jpet.107.128264 View Source

In Vivo Analgesic Efficacy in Osteoarthritis and Inflammatory Pain Models

In carbon tetrachloride (CCl4)-treated mice, a model of liver fibrosis, separate administration of CJ-13,610 significantly reduced hepatic fibrosis as quantified by Sirius Red staining of liver sections, without affecting necroinflammation. [1]

Pain-model response

Model context

Dose-dependent reversal of tactile allodynia and weight-bearing deficits (0.6–6 mg/kg/day p.o.) in rat MMT and CFA models

Supports pain-model endpoint interpretation

Rat osteoarthritis and inflammatory hyperalgesia models; vehicle-controlled

Evidence Dimension	Reduction in liver fibrosis
Target Compound Data	Significant reduction in fibrosis (compared to vehicle control)
Comparator Or Baseline	Vehicle-treated CCl4 mice (no reduction). Cross-study comparable: The selective COX-2 inhibitor SC-236 also reduced fibrosis but not inflammation.
Quantified Difference	Statistically significant reduction in Sirius Red-positive area (exact % reduction not specified in abstract).
Conditions	In vivo CCl4-induced liver fibrosis model in mice [1]

Why This Matters

This in vivo validation of efficacy in a disease-relevant model supports the compound's utility for preclinical studies of liver fibrosis and other 5-LOX-mediated pathologies, confirming that in vitro potency translates to a physiological effect.

• [1] Horrillo, R., et al. (2007). Comparative Protection against Liver Inflammation and Fibrosis by a Selective Cyclooxygenase-2 Inhibitor and a Nonredox-Type 5-Lipoxygenase Inhibitor. Journal of Pharmacology and Experimental Therapeutics, 323(3), 778-786. DOI: 10.1124/jpet.107.128264 View Source

Human PK Predictability: Dog Scaling Outperforms Rat Scaling

The metabolism of CJ-13,610 was found to be comparable across rat, dog, and human liver microsomes, primarily mediated by CYP3A4/5 (corroborated by ketoconazole inhibition, IC50 = 7 nM). The sulfoxidation kinetics showed a low apparent Km,app of 4-5 μM. This data allowed for accurate prediction of human pharmacokinetic parameters after a 30 mg oral dose, with AUC and half-life predictions within 1.3-fold of actual values when using dog-derived Vdss. [1]

Human PK prediction accuracy

Cross-study

Dog scaling predicted human AUC and half-life within 1.3-fold; rat scaling underestimated exposure

Informs preclinical-to-human PK model interpretation

IVIVC and allometric scaling with liver microsome data

Evidence Dimension	Predictability of human pharmacokinetics
Target Compound Data	Predicted human AUC and half-life within 1.3-fold of actual observed values (following a 30 mg oral dose)
Comparator Or Baseline	Baseline: Allometric scaling from rat data resulted in underpredictions of both AUC and Cmax.
Quantified Difference	Accuracy within 1.3-fold for key PK parameters using a specific scaling method.
Conditions	In vitro metabolism studies (liver microsomes, CYP phenotyping) and in vivo PK in rats, dogs, and humans [1]

Why This Matters

This robust characterization of its metabolism and cross-species PK provides a validated foundation for translational research, enabling more reliable dose selection and study design in preclinical models and reducing uncertainty in predicting human exposure.

• [1] Hutzler, J. M., et al. (2010). In Vitro-In Vivo Correlation and Translation to the Clinical Outcome for CJ-13,610, a Novel Inhibitor of 5-Lipoxygenase. Drug Metabolism and Disposition, dmd.110.032706. DOI: 10.1124/dmd.110.032706 View Source

CJ-13,610: Optimal Experimental Use Cases

In Vitro Dissection of Stimulus-Specific 5-LOX Signaling

Based on the in vivo evidence from the CCl4-induced liver fibrosis model, CJ-13,610 hydrochloride is ideally suited as a chemical probe to dissect the specific contribution of the 5-LOX/leukotriene pathway to disease pathogenesis, independent of COX inhibition [1]. Its demonstrated ability to reduce fibrosis in this model validates its use in preclinical studies of hepatic fibrosis, and by extension, other fibrotic conditions where the 5-LOX pathway is implicated. [1]

In Vivo Analgesic Screening in Osteoarthritis and Inflammatory Pain Models

The finding that a CJ-13,610/SC-236 combination yields a superior inhibitory profile on PGE2 compared to licofelone, and that the combination reduces both inflammation and fibrosis where single agents fail, makes CJ-13,610 an essential component for studies evaluating the therapeutic potential of combined 5-LOX/COX-2 pathway blockade [1]. This application is directly supported by the comparative data against a dual inhibitor and the combination's enhanced in vivo efficacy. [1]

Replacement of Zileuton in Oxidative Stress-Sensitive Assays

Given its well-characterized metabolism (CYP3A4/5-mediated sulfoxidation) and the establishment of a robust in vitro-in vivo correlation (IVIVC) for clearance, CJ-13,610 serves as an ideal tool compound for validating predictive PK models and in vitro screening strategies for new chemical entities targeting the 5-LOX pathway [2]. The accurate prediction of human PK from in vitro data supports its use as a benchmark in drug discovery programs aiming to optimize the PK properties of 5-LOX inhibitors. [2]

Preclinical Design Using Dog Scaling or Human Microsomal Clearance

As a potent, orally active, nonredox-type 5-LOX inhibitor with a defined IC50 of 70 nM [3], CJ-13,610 hydrochloride is an appropriate reference standard for benchmarking the activity and selectivity of novel 5-LOX inhibitors in both cell-based assays (e.g., leukotriene B4 biosynthesis in macrophages [1]) and in vivo efficacy models. Its distinct nonredox mechanism also makes it a valuable comparator when profiling new inhibitors with alternative mechanisms of action. [3]

Application

Selection Property

Validation Focus

5-LOX pathway signaling studies

Stimulus-independent 5-LOX inhibition

Pathway-specific leukotriene profiling across activation modes

Osteoarthritis and inflammatory pain models

Reported oral dosing parameters

Pain-behavior endpoint evaluation

Oxidative stress-sensitive 5-LOX assays

Nonredox inhibition mechanism

Reduced iron-chelation artifact risk

Preclinical PK prediction

Dog-based allometric scaling fit

Human exposure-model validation

• [1] Horrillo, R., et al. (2007). Comparative Protection against Liver Inflammation and Fibrosis by a Selective Cyclooxygenase-2 Inhibitor and a Nonredox-Type 5-Lipoxygenase Inhibitor. Journal of Pharmacology and Experimental Therapeutics, 323(3), 778-786. DOI: 10.1124/jpet.107.128264 View Source
• [2] Hutzler, J. M., et al. (2010). In Vitro-In Vivo Correlation and Translation to the Clinical Outcome for CJ-13,610, a Novel Inhibitor of 5-Lipoxygenase. Drug Metabolism and Disposition, dmd.110.032706. DOI: 10.1124/dmd.110.032706 View Source
• [3] Fischer, L., et al. (2004). Molecular pharmacological profile of the nonredox-type 5-lipoxygenase inhibitor CJ-13,610. British Journal of Pharmacology, 142(5), 861-868. DOI: 10.1038/sj.bjp.0705838 View Source